Cas no 503829-92-3 (Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-)

• Product Name: Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-
• CAS No: 503829-92-3
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 1566261
• PubChem ID: 39158632
• Update Time: 2025-04-21

Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[([1,1'-biphenyl]-4-yloxy)methyl]-
• QBWSEMLZLBMDRO-UHFFFAOYSA-N
• DB-424307
• 3-(biphenyl-4-yloxymethyl)benzonitrile
• 3-(biphenyl-4-yloxymethyl)-benzonitrile
• SCHEMBL1247999
• 503829-92-3
• 3-[([1,1'-Biphenyl]-4-yloxy)methyl]benzonitrile

• Inchi： 1S/C20H15NO/c21-14-16-5-4-6-17(13-16)15-22-20-11-9-19(10-12-20)18-7-2-1-3-8-18/h1-13H,15H2
• InChI Key： QBWSEMLZLBMDRO-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C#N)C=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02